Cas no 5467-39-0 (Quinoxaline,decahydro-1-methyl-, cis-)

• Product Name: Quinoxaline,decahydro-1-methyl-, cis-
• CAS No: 5467-39-0
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 382002
• PubChem ID: 231577
• Update Time: 2025-04-19

Quinoxaline,decahydro-1-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,decahydro-1-methyl-, cis-
• trans-1-Methyldecahydroquinoxaline
• 1H-Indene,2,3-dihydro-1-methyl-3-phenyl-,cis
• trans-1-Methyl-3-phenylindan
• NSC28013
• YKNDCKWOYKGTBO-BDAKNGLRSA-N
• (4ar,8as)-1-methyldecahydroquinoxaline
• NSC-28013
• 5467-39-0
• SCHEMBL1190013

• Inchi： 1S/C9H18N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h8-10H,2-7H2,1H3/t8-,9+/m1/s1
• InChI Key： YKNDCKWOYKGTBO-BDAKNGLRSA-N
• SMILES： N1(C)CCN[C@@H]2CCCC[C@H]12

Computed Properties

• Exact Mass: 154.14700
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.09930